molecular formula C31H26BF4N B8301270 N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate

N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate

Cat. No. B8301270
M. Wt: 499.3 g/mol
InChI Key: HNQKOULEOITEST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate is a useful research compound. Its molecular formula is C31H26BF4N and its molecular weight is 499.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate

Molecular Formula

C31H26BF4N

Molecular Weight

499.3 g/mol

IUPAC Name

1-[(4-methylphenyl)methyl]-2,4,6-triphenylpyridin-1-ium;tetrafluoroborate

InChI

InChI=1S/C31H26N.BF4/c1-24-17-19-25(20-18-24)23-32-30(27-13-7-3-8-14-27)21-29(26-11-5-2-6-12-26)22-31(32)28-15-9-4-10-16-28;2-1(3,4)5/h2-22H,23H2,1H3;/q+1;-1

InChI Key

HNQKOULEOITEST-UHFFFAOYSA-N

Canonical SMILES

[B-](F)(F)(F)F.CC1=CC=C(C=C1)C[N+]2=C(C=C(C=C2C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,4,6-triphenylpyrylium tetrafluoroborate (2.97 g, 7.5 mmol) in ethanol (15 mL) was treated with 4-methylbenzylamine (1 g, 8.25 mmol). The reaction was stirred overnight at room temperature and diluted with diethyl ether to precipitate the product. The product was recrystallized from ethanol/diethyl ether to give 3.15 g of N-(4-methylbenzyl)-2,4,6-triphenylpyridinium tetrafluoroborate as a tan solid.
Quantity
2.97 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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